Cas no 956986-43-9 (3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid)

• Product Name: 3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid
• CAS No: 956986-43-9
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 3108421
• PubChem ID: 4962742
• Update Time: 2025-11-01

3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoic acid
• MFCD07323650
• 3-[1-(3-methoxyphenyl)-3,5-dimethylpyrazol-4-yl]propanoic acid
• CS-0234176
• 956986-43-9
• EN300-13938
• SR-01000072426
• AKOS000118353
• G58628
• SR-01000072426-1
• 3-[1-(3-methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-yl]propanoicacid
• Z94599220
• 3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid

• Inchi： 1S/C15H18N2O3/c1-10-14(7-8-15(18)19)11(2)17(16-10)12-5-4-6-13(9-12)20-3/h4-6,9H,7-8H2,1-3H3,(H,18,19)
• InChI Key： VSFBVPTZYHYJAC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C(C)=C(C(C)=N1)CCC(=O)O

Computed Properties

• Exact Mass: 274.13174244Da
• Monoisotopic Mass: 274.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid

Introduction to 3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid (CAS No. 956986-43-9)

3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 956986-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrazole core substituted with a 3-methoxyphenyl group and two methyl groups at the 3- and 5-positions, further enhanced by a propanoic acid moiety at the 4-position of the pyrazole ring. Such structural features contribute to its unique chemical properties and biological interactions, making it a subject of interest for medicinal chemists and researchers exploring novel pharmacophores.

The synthesis and characterization of 3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid involve sophisticated organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. The presence of the 3-methoxyphenyl substituent introduces a hydrophobic aromatic ring that can engage in π-stacking interactions and other non-covalent binding mechanisms with biological targets. Meanwhile, the dimethyl substitution on the pyrazole ring enhances lipophilicity, which is often a critical factor in drug-like properties such as membrane permeability and metabolic stability. The terminal propanoic acid group provides a site for further functionalization or interaction with biological systems, such as proteases or receptor binding sites.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds featuring the pyrazole scaffold exhibit potential in various therapeutic areas, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications. The specific arrangement of substituents in 3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid may confer unique pharmacological profiles that distinguish it from other pyrazole-based molecules. For instance, the methoxy group on the phenyl ring can modulate electronic properties and influence binding affinity to target proteins or enzymes.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to evaluate its interactions with biological targets. Preliminary findings suggest that 3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways or cancer progression. The molecular geometry and electronic distribution within this molecule are particularly suited for binding to heme-containing proteins or metalloenzymes, which are key players in numerous disease processes.

The propanoic acid functionality at the 4-position of the pyrazole ring is particularly noteworthy, as it can serve as a handle for further derivatization. For example, amide or ester linkages can be formed to enhance solubility or improve pharmacokinetic properties. Additionally, this group can be modified to introduce additional hydrogen bonding capabilities or charged moieties, depending on the desired biological activity. Such flexibility makes 3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid a versatile scaffold for medicinal chemistry campaigns aimed at optimizing potency and selectivity.

Recent advances in synthetic methodologies have enabled more efficient access to complex pyrazole derivatives like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it feasible to explore larger libraries of related compounds. This progress aligns with broader trends in drug discovery toward rapid de novo design and high-throughput synthesis platforms.

The pharmacokinetic profile of 3-1-(3-Methoxyphenyl)-3,5-dimethyl-1H-pyrazol-4-ylpropanoic Acid is also an area of active investigation. Computational tools such as molecular dynamics simulations and quantum mechanical calculations are being employed to predict absorption, distribution, metabolism, excretion (ADME) properties. These studies aim to identify potential liabilities early in the development process, thereby reducing attrition rates associated with poor pharmacokinetic profiles.

In conclusion, 956986-43 is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents—particularly the 3-methoxyphenyl group and dimethyl substitution on the pyrazole ring—makes it an attractive candidate for further exploration as a pharmacophore. Ongoing studies are focused on elucidating its biological activities and optimizing its chemical properties for therapeutic applications. As our understanding of molecular interactions continues to evolve, 956986 may play a crucial role in developing novel treatments for various diseases.